Cas no 2060033-23-8 (1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}azetidine)

• Product Name: 1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}azetidine
• CAS No: 2060033-23-8
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• MDL: MFCD30501217
• CID: 5163684
• PubChem ID: 125458596
• Update Time: 2025-10-10

1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridine, 2-(1-azetidinyl)-4,5,6,7-tetrahydro-
• 1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}azetidine

• MDL： MFCD30501217
• Inchi： 1S/C9H13N3S/c1-4-12(5-1)9-11-7-2-3-10-6-8(7)13-9/h10H,1-6H2
• InChI Key： WFOYDJRSIDSIDA-UHFFFAOYSA-N
• SMILES： C1NCCC2N=C(N3CCC3)SC1=2

Additional information on 1-{4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}azetidine

1-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}azetidine: A Comprehensive Overview

The compound with CAS No 2060033-23-8, known as 1-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}azetidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule belongs to the class of thiazolo-pyridine derivatives, which are widely studied for their applications in drug discovery and material science. The azetidine core of this compound contributes to its rigid and compact structure, making it an intriguing candidate for further exploration.

Recent studies have highlighted the importance of thiazolo-pyridine derivatives in modulating various biological pathways. For instance, researchers have reported that such compounds can act as inhibitors of key enzymes involved in inflammatory processes. The azetidine ring in this molecule is particularly noteworthy as it enhances the compound's ability to interact with biological targets through hydrogen bonding and π-π interactions. This makes it a promising lead compound for the development of anti-inflammatory agents.

One of the most exciting developments involving this compound is its potential application in cancer therapy. Scientists have discovered that 1-{4H,5H,6H,7H-1,3thiazolo[5,4-c]pyridin-2-yl}azetidine exhibits selective cytotoxicity against certain cancer cell lines. This activity is attributed to its ability to disrupt the mitochondrial membrane potential and induce apoptosis in malignant cells. Furthermore, preliminary studies suggest that this compound may synergize with conventional chemotherapeutic agents to enhance their efficacy while reducing side effects.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiazole ring via a cyclization reaction followed by the incorporation of the azetidine moiety through a nucleophilic substitution reaction. Researchers have optimized these steps to achieve high yields and excellent purity levels. The use of microwave-assisted synthesis has also been explored to accelerate the reaction process and improve scalability.

In terms of structural characterization, advanced analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure of this compound. These studies have provided valuable insights into its conformational flexibility and stereochemical properties. For example, X-ray crystallography revealed that the molecule adopts a planar conformation due to aromaticity within the thiazole ring system.

From an environmental standpoint, this compound has been assessed for its biodegradability and ecotoxicological effects. Initial tests indicate that it is not highly persistent in aquatic environments and does not exhibit acute toxicity towards aquatic organisms at environmentally relevant concentrations. However, further long-term studies are needed to fully understand its environmental impact.

In conclusion,1-{4H,5H,6H